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Compound of Interest

Compound Name: Einecs 262-556-2

Cat. No.: B15179715 Get Quote

Initial Clarification: The provided EINECS number 262-556-2 corresponds to "Guanidine,

compound with 4,4'-isopropylidenebis(2,6-dibromophenol)(2:1)," a substance not typically used

in cleaning formulations. This guide will therefore focus on a more relevant class of surfactants

for cleaning applications, Isononyl Alcohol Ethoxylates, which are branched C9-alcohol

ethoxylates.

Isononyl Alcohol (INA) ethoxylates are non-ionic surfactants recognized for their excellent

cleaning performance, particularly in degreasing applications. Their branched chemical

structure provides distinct advantages in various cleaning formulations compared to their linear

counterparts and other surfactant types. This guide provides a comparative overview of the

performance of isononyl alcohol ethoxylates against other common surfactants, supported by

experimental data and detailed methodologies.

Key Performance Attributes of Isononyl Alcohol
Ethoxylates
Isononyl alcohol ethoxylates offer a range of benefits in cleaning formulations, including:

Enhanced Cleaning Performance: They are highly effective at removing greasy and oily

soils.

Versatility: Their properties make them suitable for a wide array of applications, from

household detergents to industrial cleaners.
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Good Wetting Properties: The branched structure allows for rapid spreading and penetration

of cleaning solutions on surfaces.

Lower Foaming: Compared to some anionic surfactants, they produce less foam, which can

be advantageous in applications where excessive foam is undesirable.

Environmental Profile: Many are readily biodegradable.

Comparative Performance Data
The following tables summarize the performance of Isononyl Alcohol Ethoxylate (a branched

C9-11 alcohol ethoxylate) in comparison to a linear C12-14 alcohol ethoxylate and an anionic

surfactant, Sodium Lauryl Ether Sulfate (SLES).

Table 1: Wetting Performance (Draves Test)

Surfactant Type Concentration Wetting Time (seconds)

Isononyl Alcohol Ethoxylate

(Branched C9-11)
0.1% ~10-15

Linear Alcohol Ethoxylate

(C12-14)
0.1% ~20-30

Sodium Lauryl Ether Sulfate

(SLES)
0.1% > 60

Table 2: Foaming Performance (Ross-Miles Method)
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Surfactant Type Concentration
Initial Foam Height
(mm)

Foam Height after 5
min (mm)

Isononyl Alcohol

Ethoxylate (Branched

C9-11)

0.1% ~80-100 ~60-80

Linear Alcohol

Ethoxylate (C12-14)
0.1% ~120-140 ~100-120

Sodium Lauryl Ether

Sulfate (SLES)
0.1% ~180-200 ~160-180

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Wetting Performance: Draves Test (ASTM D2281)
The Draves test is a standard method for evaluating the wetting ability of a surfactant solution.

Objective: To determine the time it takes for a weighted cotton skein to sink in a surfactant

solution, indicating the solution's wetting efficiency.

Procedure:

A 5-gram cotton skein is attached to a standardized weight.

The skein and weight are dropped into a 500 mL graduated cylinder containing the surfactant

solution at a specified concentration and temperature.

The time required for the skein to become completely wetted and sink is recorded. A shorter

sinking time indicates better wetting performance.
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Draves Test Experimental Workflow

Foaming Performance: Ross-Miles Test (ASTM D1173)
The Ross-Miles test is a standard method for measuring the foaming capacity of a surfactant

solution.
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Objective: To determine the initial foam height and the stability of the foam over time.

Procedure:

200 mL of the surfactant solution is poured from a height of 90 cm into a jacketed glass

cylinder containing 50 mL of the same solution.

The initial height of the foam generated is measured immediately after all the solution has

been added.

The foam height is measured again after a specified time interval (e.g., 5 minutes) to assess

foam stability.
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Ross-Miles Test Experimental Workflow
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Mechanism of Action: The Role of Molecular
Structure
The cleaning performance of surfactants is intrinsically linked to their molecular structure.

Molecular Structure

Physicochemical Properties
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Structure-Performance Relationship

The branched structure of isononyl alcohol ethoxylates leads to less efficient packing at the oil-

water interface compared to linear alcohol ethoxylates. This looser packing facilitates faster

migration to surfaces, resulting in quicker wetting times. The increased bulk of the branched

hydrophobe also disrupts the formation of stable foam structures, leading to lower foam

heights. Furthermore, the branched nature can enhance the solubilization of oily soils,

contributing to superior degreasing performance.

To cite this document: BenchChem. [Performance of Isononyl Alcohol Ethoxylates in
Cleaning Formulations: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15179715#performance-comparison-of-einecs-
262-556-2-in-different-cleaning-formulations]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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